2-chloro-N-((5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-5-nitrobenzamide
• InChI: InChI=1S/C27H25ClN6O5S/c1-3-39-21-10-7-18(8-11-21)30-25(35)16-40-27-32-31-24(33(27)19-6-4-5-17(2)13-19)15-29-26(36)22-14-20(34(37)38)9-12-23(22)28/h4-14H,3,15-16H2,1-2H3,(H,29,36)(H,30,35)
• InChI Key: OFPMVEMJJVVIEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C)CNC(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl
• Molecular Formula: C27H25ClN6O5S
• Molecular Weight: 581.0 g/mol

Description

2-chloro-N-((5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-5-nitrobenzamide is a useful research compound. Its molecular formula is C27H25ClN6O5S and its molecular weight is 581.04. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-((5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-5-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-((5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-5-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Reductive Chemistry in Medicinal Applications : The compound is studied for its reductive chemistry, which is significant in the development of novel bioreductive drugs. These drugs exhibit selective toxicity for hypoxic cells, a characteristic crucial for targeting hypoxic tumor cells in cancer therapy (Palmer et al., 1995).

• Synthesis and Hypoxic Cell Cytotoxicity : Research also focuses on synthesizing various regioisomers of the compound to investigate their hypoxic cell cytotoxicity. This is important for developing hypoxia-selective antitumor agents, which are more effective against cancer cells in hypoxic conditions (Palmer et al., 1996).

• Antimicrobial Activities : The compound's derivatives are explored for their antimicrobial activities. This is crucial for the development of new antibacterial and antifungal agents, which can potentially treat various infectious diseases (Bektaş et al., 2007).

• Pharmacological Applications in Gastroprokinetics : Research on related compounds explores their potential as gastroprokinetic agents. These compounds can aid in treating gastrointestinal motility disorders by stimulating the movement of the gastrointestinal tract (Morie et al., 1995).

• Molecular Interactions and Structure-Activity Relationships : Investigations into the molecular interactions and structure-activity relationships of the compound and its derivatives help in understanding their pharmacological properties. This knowledge is vital for drug design and development (Ahmed et al., 2020).